Cas no 1602178-56-2 (5-(Azidomethyl)-2,4-dichloropyridine)

• Product Name: 5-(Azidomethyl)-2,4-dichloropyridine
• CAS No: 1602178-56-2
• MF: C₆H₄Cl₂N₄
• MW: 203.028758049011
• CID: 5245606
• PubChem ID: 116519708
• Update Time: 2025-11-01

5-(Azidomethyl)-2,4-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-2,4-dichloropyridine
• EN300-286330
• 1602178-56-2
• 5-(Azidomethyl)-2,4-dichloropyridine

• Inchi： 1S/C6H4Cl2N4/c7-5-1-6(8)10-2-4(5)3-11-12-9/h1-2H,3H2
• InChI Key： JBDNCGPDSWTCIW-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1CN=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 201.9813015g/mol
• Monoisotopic Mass: 201.9813015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 27.2Ų

Additional information on 5-(Azidomethyl)-2,4-dichloropyridine

5-(Azidomethyl)-2,4-dichloropyridine: A Versatile Compound in Chemical and Pharmaceutical Research

5-(Azidomethyl)-2,4-dichloropyridine (CAS No. 1602178-56-2) is a unique and highly versatile compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its distinctive molecular structure, offers a wide range of applications, from synthetic intermediates to potential therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements involving 5-(Azidomethyl)-2,4-dichloropyridine.

Chemical Structure and Properties

5-(Azidomethyl)-2,4-dichloropyridine is a pyridine derivative with an azido group attached to the methyl group at the 5-position and two chlorine atoms at the 2- and 4-positions. The molecular formula of this compound is C₇H₄Cl₂N₄, with a molecular weight of approximately 213.03 g/mol. The presence of the azido group imparts unique reactivity and functional versatility to the molecule, making it a valuable building block in organic synthesis.

The compound is typically synthesized through a multi-step process involving the reaction of 2,4-dichloropyridine with an azido-containing reagent. Recent studies have explored various synthetic routes to optimize yield and purity, including the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These methods not only enhance the efficiency of synthesis but also provide opportunities for further functionalization of the molecule.

Synthetic Applications

5-(Azidomethyl)-2,4-dichloropyridine serves as a key intermediate in the synthesis of a variety of biologically active compounds. Its azido group can be readily converted into other functional groups through well-established chemical transformations. For instance, reduction of the azido group yields an amine functionality, which can be further modified to introduce different substituents or linkages. This versatility makes 5-(Azidomethyl)-2,4-dichloropyridine an attractive starting material for the development of novel pharmaceuticals and agrochemicals.

In addition to its use as a synthetic intermediate, 5-(Azidomethyl)-2,4-dichloropyridine has been employed in click chemistry reactions. The CuAAC reaction, in particular, has been widely utilized to conjugate this compound with biomolecules such as peptides and proteins. This approach has found applications in drug delivery systems and bioconjugation studies, where precise control over molecular architecture is crucial.

Biological Activity and Therapeutic Potential

The biological activity of 5-(Azidomethyl)-2,4-dichloropyridine and its derivatives has been a subject of extensive research. Studies have shown that compounds derived from this scaffold exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. For example, recent research has demonstrated that certain derivatives of 5-(Azidomethyl)-2,4-dichloropyridine possess potent antiviral activity against RNA viruses such as influenza and coronaviruses.

In the context of cancer therapy, several studies have explored the potential of 5-(Azidomethyl)-2,4-dichloropyridine-based compounds as inhibitors of specific enzymes involved in cancer cell proliferation. One notable example is the inhibition of kinases involved in signaling pathways that drive tumor growth. These findings suggest that further optimization and development of these compounds could lead to new therapeutic strategies for treating various types of cancer.

Clinical Trials and Future Prospects

The promising biological activities observed in preclinical studies have prompted researchers to investigate the therapeutic potential of 5-(Azidomethyl)-2,4-dichloropyridine-based compounds in clinical settings. Several derivatives are currently undergoing preclinical evaluation for their safety and efficacy in treating various diseases. Early results from these studies are encouraging and indicate that these compounds may offer significant advantages over existing treatments.

In parallel with clinical trials, ongoing research aims to identify new derivatives with enhanced potency and selectivity. Computational methods such as molecular docking and virtual screening are being employed to predict the binding affinity and biological activity of potential candidates. These approaches not only accelerate the drug discovery process but also provide valuable insights into the structure-activity relationships (SAR) of these compounds.

Sustainability and Green Chemistry Considerations

The synthesis and application of 5-(Azidomethyl)-2,4-dichloropyridine-based compounds also raise important considerations regarding sustainability and green chemistry principles. Efforts are being made to develop more environmentally friendly synthetic routes that minimize waste generation and reduce energy consumption. For instance, catalytic methods using renewable resources or benign solvents are being explored to improve the overall sustainability of these processes.

In conclusion, 5-(Azidomethyl)-2,4-dichloropyridine (CAS No. 1602178-56-2) is a highly versatile compound with significant potential in chemical and pharmaceutical research. Its unique chemical properties make it an invaluable tool for synthetic chemists and drug developers alike. As ongoing research continues to uncover new applications and optimize existing methods, it is clear that this compound will play a crucial role in advancing our understanding and treatment of various diseases.